Cas no 159527-72-7 (Ethanone,1-[4-(1,2-propadien-1-yl)phenyl]-)

• Product Name: Ethanone,1-[4-(1,2-propadien-1-yl)phenyl]-
• CAS No: 159527-72-7
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 109247
• PubChem ID: 11182757
• Update Time: 2025-04-18

Ethanone,1-[4-(1,2-propadien-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(1,2-propadien-1-yl)phenyl]-
• Ethanone, 1-[4-(1,2-propadienyl)phenyl]- (9CI)
• Ethanone,1-[4-(1,2-propadienyl)phenyl]-(9ci)
• 1-(4-propa-1,2-dienylphenyl)ethanone
• 159527-72-7

• Inchi： 1S/C11H10O/c1-3-4-10-5-7-11(8-6-10)9(2)12/h4-8H,1H2,2H3
• InChI Key： FMJXOWKUEVYMGW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C=C=C)=CC=1

Computed Properties

• Exact Mass: 158.0732
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones